Cas no 918-05-8 (N,N-Dimethyl methanesulfonamide)

N,N-Dimethyl methanesulfonamide structure
918-05-8 structure
Product Name:N,N-Dimethyl methanesulfonamide
CAS No:918-05-8
MF:C3H9NO2S
MW:123.17405962944
MDL:MFCD00014740
CID:83193
PubChem ID:70191
Update Time:2025-09-23

N,N-Dimethyl methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N,N-Dimethyl methanesulfonamide
    • N,N-Dimethylmethanesulphonamide
    • N,N-Dimethylmethanesulfonamide (ACI)
    • NSC 66043
    • EN300-75798
    • N,N'-dimethylmethanesulfonamide
    • G77407
    • N,N-dimethyl-methanesulfonamide
    • NSC66043
    • AS-62974
    • NS00039411
    • Methanesulfonamide,N-dimethyl-
    • AKOS003857896
    • MFCD00014740
    • N,N-Dimethylmethanesulfonamide
    • NSC-66043
    • InChI=1/C3H9NO2S/c1-4(2)7(3,5)6/h1-3H3
    • METHANESULFONAMIDE,N,N-DIMETHYL-
    • DTXSID90238698
    • NN-Dimethylmethanesulfonamide
    • DB-057270
    • SCHEMBL48217
    • Methanesulfonamide, N,N-dimethyl-
    • WCFDSGHAIGTEKL-UHFFFAOYSA-
    • EINECS 213-039-5
    • 918-05-8
    • NCIOpen2_000106
    • MDL： MFCD00014740
    • Inchi： 1S/C3H9NO2S/c1-4(2)7(3,5)6/h1-3H3
    • InChI Key： WCFDSGHAIGTEKL-UHFFFAOYSA-N
    • SMILES： O=S(C)(N(C)C)=O
    • BRN： 1747409

Computed Properties

  • Exact Mass: 123.03500
  • Monoisotopic Mass: 123.035399
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.158
  • Melting Point: 49 °C
  • Boiling Point: 119-120℃/17mm(lit.)
  • Flash Point: 119-120°C/17mm
  • Refractive Index: 1.45
  • PSA: 45.76000
  • LogP: 0.58840
  • Solubility: Not determined

N,N-Dimethyl methanesulfonamide Security Information

  • Safety Instruction： S22-S24/25
  • Hazardous Material Identification： T
  • HazardClass：TOXIC

N,N-Dimethyl methanesulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

N,N-Dimethyl methanesulfonamide Pricemore >>

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N,N-Dimethyl methanesulfonamide Production Method

Production Method 1

918-05-8 918-05-8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  4 h, 0 °C
Reference
Hepatoselectivity of statins: Design and synthesis of 4-sulfamoylpyrroles as HMG-CoA reductase inhibitors
Park, William K. C.; Kennedy, Robert M.; Larsen, Scott D.; Miller, Steve; Roth, Bruce D.; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(3), 1151-1156

Production Method 2

918-05-8 918-05-8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  -20 °C; 6 h, -20 °C → rt
Reference
A useful Pd-catalyzed Negishi coupling approach to benzylic sulfonamide derivatives
Zhou, Gang; Ting, Pauline; Aslanian, Robert; Piwinski, John J., Organic Letters, 2008, 10(12), 2517-2520

Production Method 3

918-05-8 918-05-8
Reaction Conditions
Reference
Catalytic Asymmetric Direct-Type 1,4-Addition Reactions of Alkanesulfonamides
Yamashita, Yasuhiro; Igarashi, Ryo; Suzuki, Hirotsugu; Kobayashi, Shu, Synlett, 2017, 28(11), 1287-1290

Production Method 4

918-05-8 918-05-8
Reaction Conditions
Reference
Aminal cleavage reactions with aliphatic sulfonyl chlorides
Boehme, Horst; Pindur, Gerhard, Chemische Berichte, 1978, 111(10), 3294-9

Production Method 5

1516-70-7 1516-70-7
1310379-28-2 1310379-28-2
918-05-8 918-05-8
1416447-98-7 1416447-98-7
Reaction Conditions
1.1 Solvents: Acetonitrile ;  12 h, rt
Reference
Reactions of β-Azolylenamines with Sulfonyl Azides as an Approach to N-Unsubstituted 1,2,3-Triazoles and Ethene-1,2-diamines
Efimov, Ilya; Bakulev, Vasiliy; Beliaev, Nikolai; Beryozkina, Tetyana; Knippschild, Uwe; et al, European Journal of Organic Chemistry, 2014, 2014(17), 3684-3689

Production Method 6

1774-47-6 1774-47-6
1184-85-6 1184-85-6
918-05-8 918-05-8
Reaction Conditions
1.1 Reagents: Potassium hydroxide ;  4 min, 130 °C
Reference
Microwave-assisted efficient methylation of alkyl and arenesulfonamides with trimethylsulfoxonium iodide and KOH
Malik, Sarika; Nadir, Upender K.; Pandey, Pramod S., Synthetic Communications, 2008, 38(18), 3074-3081

Production Method 7

676-85-7 676-85-7
5725-96-2 5725-96-2
918-05-8 918-05-8
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Dichloromethane
Reference
Reaction between N,N-dialkylhydroxylamines and sulfinyl chlorides
Banks, Malcolm R.; Hudson, Robert F., Journal of the Chemical Society, 1986, (1), 151-5

Production Method 8

99337-23-2 99337-23-2
918-05-8 918-05-8
Reaction Conditions
1.1 Solvents: Dichloromethane
Reference
The reaction between N,N-dialkylhydroxylamines and sulfinyl chlorides
Banks, Malcolm R.; Hudson, Robert F., Journal of the Chemical Society, 1985, (12), 799-800

Production Method 9

3144-09-0 3144-09-0
918-05-8 918-05-8
Reaction Conditions
1.1 Catalysts: Butyllithium
Reference
α,N-Alkanesulfonamide dianions: formation and chemoselective C-alkylation
Thompson, Mark E., Journal of Organic Chemistry, 1984, 49(10), 1700-3

Production Method 10

71999-99-0 71999-99-0
918-05-8 918-05-8
Reaction Conditions
Reference
Reaction of α-dialkylamino styrenes and 2-(α-dimethylaminovinyl)thiophene with sulfene and mild thermolysis of 3-phenyl-3-dimethylaminothietane-1,1-dioxide
Koikov, L. N.; Terent'ev, P. B.; Kulikov, N. S., Zhurnal Organicheskoi Khimii, 1981, 17(5), 1087-93

N,N-Dimethyl methanesulfonamide Raw materials

N,N-Dimethyl methanesulfonamide Preparation Products

N,N-Dimethyl methanesulfonamide Related Literature

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